Cas no 7683-59-2 (4-{1-hydroxy-2-(propan-2-yl)aminoethyl}benzene-1,2-diol)

• Product Name: 4-{1-hydroxy-2-(propan-2-yl)aminoethyl}benzene-1,2-diol
• CAS No: 7683-59-2
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 47661
• PubChem ID: 3779
• Update Time: 2025-06-15

4-{1-hydroxy-2-(propan-2-yl)aminoethyl}benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• Isoproterenol
• A 21
• isoprel
• asmalar
• Aludrin
• NSC 9975
• Aludrine
• ICI 46399
• NSC 33791
• Respifral
• asiprenol
• (+/-)-isoproterenol
• N-isopropyl-2-(3,4-dihydroxyphenyl)-2-hydroxyethylamine
• 4-[1-Hydroxy-2-(propan-2-ylamino)ethyl]benzene-1,2-diol
• 4-{1-hydroxy-2-(propan-2-yl)aminoethyl}benzene-1,2-diol
• CCG-204727
• AB00053487_12
• Iso
• WIN 5162
• EN300-148243
• BRD-A04322457-003-15-3
• DTXSID4023175
• ISOPRENALINE (MART.)
• AKOS015913894
• 4-[1-hydroxy-2-(isopropylamino)ethyl]benzene-1,2-diol
• KBioGR_000427
• PDSP2_001409
• CS-0028436
• 4-[1-hydroxy-2-(isopropylamino)ethyl]pyrocatechol;hydrochloride
• Isopropyladrenaline
• BDBM25392
• NINDS_000894
• (+-)-Isoproterenol
• Isoprenalina
• (.+/-.)-Isoproterenol
• Spectrum3_000474
• 7683-59-2
• NCGC00015558-09
• Isoprenalinum (INN-Latin)
• Isopropylarterenol
• KBio1_000894
• BCP09043
• N-Isopropyl-.beta.-dihydroxyphenyl-.beta.-hydroxyethylamine
• Isoproterenol (-)
• Isupren
• Isopropylnoradrenaline
• Isoproterenol Chloride
• ISOPROP
• Vapo-N-iso
• Benzyl alcohol, 3,4-dihydroxy-.alpha.-((isopropylamino)methyl)-
• Isonorene
• BRD-A04322457-003-16-1
• Aleudrin
• SPBio_003057
• Lopac0_000711
• ISOPRENALINE [WHO-DD]
• Q415550
• Neodrenal
• 114-45-4
• 4-(1-Hydroxy-2(isopropylamino)ethyl)-benzene 1,2-diol
• Epinephrine isopropyl homolog
• BRD-A04322457-003-17-9
• Isadrine
• Assiprenol
• Tox21_110172
• KBioSS_001429
• Bronkephrine
• R03CB01
• 1,2-Benzenediol, 4-[1-hydroxy-2-[(1-methylethyl)amino]ethyl]-
• Racemic isoproterenol
• 7683-59-2 (free)
• DB01064
• 4-(1-Hydroxy-2-(isopropylamino)ethyl)benzene-1,2-diol
• NSC-9975
• ISOPROTERENOL [VANDF]
• Aleudrine
• (+-)-Isoprenaline
• ISOPROTERENOL DL-FORM [MI]
• NCGC00025274-03
• Proternol
• 4-(1-Hydroxy-2-((1-methylethyl)amino)ethyl)-1,2-benzenediol
• WLN: QR BQ DYQ1MY1&1
• Spectrum2_001061
• Isoprenalinum
• to_000062
• Isopropylnorepinephrine
• Protocatechuyl alcohol,.alpha.-(isopropylamino-methyl),-
• NSC-33791
• Spectrum4_000024
• (A+/-)-Isoproterenol hydrochloride
• Prestwick1_001097
• Isuprel (Salt/Mix)
• CCRIS 3081
• Isopropylaminomethyl-3,4-dihydroxyphenyl carbinol
• Bellasthman
• ISOPRENALINE [MART.]
• UNII-L628TT009W
• NSC9975
• 4-{1-hydroxy-2-[(propan-2-yl)amino]ethyl}benzene-1,2-diol
• NCGC00015558-05
• NCGC00015558-08
• SDCCGSBI-0050689.P005
• TS-08150
• AB00053487_11
• Protocatechuyl alcohol, alpha-(isopropylaminomethyl)-
• DL(.+/-.)-Isoproterenol
• neo-Epinine
• Saventrine
• Prestwick0_001097
• 3,4-Dihydroxy-alpha-((isopropylamino)methyl)benzyl alcohol
• Spectrum5_000880
• C07056
• L-Isoproterenol; Levisoprenaline; Proternol L
• C01CA02
• KBio2_003997
• Isoproterenol,(+)
• Isorenin
• .alpha.-(Isopropylaminomethyl)protocatechuyl alcohol
• SDCCGSBI-0050620.P003
• SGCUT00015
• 4-[1-Hydroxy-2-(isopropylamino)ethyl]-1,2-benzenediol #
• 4-[1-Hydroxy-2-(isopropylamino)ethyl]-1,2-benzenediol
• KBio2_001429
• BRD-A04322457-003-18-7
• 4-{1-hydroxy-2-[(propan-2-yl)amino]ethyl}benzene-1,2-diol, 2
• NCGC00015558-04
• NCGC00015558-10
• IDI1_000894
• D08090
• L628TT009W
• 3,4-dihydroxy-alpha-[(isopropylamino)methyl]benzyl alcohol
• BSPBio_002208
• NCGC00015558-11
• NS00001320
• AB00053487-10
• 149-53-1
• 1,2-Benzenediol, 4-(1-hydroxy-2-((1-methylethyl)amino)ethyl)-
• Isopropyl noradrenaline
• R03AB02
• Isoprenalin
• 1, 4-[1-hydroxy-2-[(1-methylethyl)amino]ethyl]-
• NCGC00025274-04
• ISOPROTERENOL [MI]
• Oprea1_009434
• NCGC00162220-01
• AB00053487-09
• 3-13-00-02387 (Beilstein Handbook Reference)
• STL558077
• Isoproterenol dl-form
• (.+/-.)-Isoprenaline
• SPBio_001042
• N-Isopropyl-beta-dihydroxyphenyl-beta-hydroxyethylamine
• Benzyl alcohol, 3,4-dihydroxy-alpha-((isopropylamino)methyl)-
• Norisodrine
• NCGC00015558-25
• GTPL536
• NCGC00015558-12
• KBio3_001428
• A-21
• Isoprenalina (INN-Spanish)
• SCHEMBL4165
• PDSP1_001425
• Racemic isoprenaline
• Isopropylaminomethyl(3,4-dihydroxyphenyl)carbinol
• CCG-204796
• Dihydroxyphenylethanolisopropylamine
• Isoprenaline [INN]
• Izadrin (Salt/Mix)
• dl-Isadrine
• N-Isopropylnorepinephrine
• 3,4-DIHYDROXY-.ALPHA.-((ISOPROPYLAMINO)METHYL)BENZYL ALCOHOL
• Spectrum_000949
• Isoprenalina [INN-Spanish]
• DL(+-)-Isoproterenol
• Noradrenaline, Isopropyl
• NCGC00015558-13
• Isopropydrin
• Benzyl alcohol,4-dihydroxy-.alpha.-[(isopropylamino)methyl]-
• KBio2_006565
• .alpha.-(Isopropylaminomoethyl)protocatechuyl alcohol
• alpha-(Isopropylaminomethyl)protocatechuyl alcohol
• HMS2089A12
• DL-ISOPROTERENOL
• Tox21_110172_1
• CHEMBL434
• SBI-0050689.P004
• (+/-)-isoprenaline
• Isoprenaline (INN)
• 4-(1-hydroxy-2-(propan-2-ylamino)ethyl)benzene-1,2-diol
• NCGC00015558-07
• 1-(3,4-Dihydroxyphenyl)-2-(isopropylamino)ethanol
• Prestwick2_001097
• DTXCID603175
• CAS-7683-59-2
• BRN 2213857
• Isoprenaline
• L000936
• NCGC00015558-06
• CHEBI:64317
• NCGC00016665-02
• Euspiran (Salt/Mix)
• 4-{1-hydroxy-2-[(1-methylethyl)amino]ethyl}benzene-1,2-diol
• NSC33791
• Isoproterenol-l
• Isonorin
• Isoproterenol [JAN]
• NCGC00015558-14
• N-Isopropylnoradrenaline
• 3,4-Dihydroxy-.alpha.-[(isopropylamino)methyl]benzyl alcohol
• ISOPROTERONOL
• HMS3742A11
• AG-219/03618046
• 3,4-Dihydroxy-.alpha.-(isopropylaminomethyl)-benzyl alcohol
• Protocatechuyl alcohol,-
• Novodrin
• Isoprenalinum [INN-Latin]
• EINECS 231-687-7
• 1-(3,4-Dihydroxyphenyl)-2-isopropylaminoethanol
• HY-108353
• Isoproterenolum
• Lomupren
• DivK1c_000894

• Inchi： 1S/C11H17NO3/c1-7(2)12-6-11(15)8-3-4-9(13)10(14)5-8/h3-5,7,11-15H,6H2,1-2H3
• InChI Key： JWZZKOKVBUJMES-UHFFFAOYSA-N
• SMILES： CC(NCC(C1C=CC(O)=C(O)C=1)O)C

Computed Properties

• Exact Mass: 211.12100
• Monoisotopic Mass: 211.120843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 72.7

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1240 (rough estimate)
• Melting Point: 170.5°C
• Boiling Point: 350.94°C (rough estimate)
• Refractive Index: 1.5718 (estimate)
• PSA: 72.72000
• LogP: 1.52010
• pka: 8.64(at 25℃)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on 4-{1-hydroxy-2-(propan-2-yl)aminoethyl}benzene-1,2-diol

Comprehensive Analysis of 4-{1-hydroxy-2-(propan-2-yl)aminoethyl}benzene-1,2-diol (CAS No. 7683-59-2): Properties, Applications, and Research Insights

4-{1-hydroxy-2-(propan-2-yl)aminoethyl}benzene-1,2-diol, with the CAS number 7683-59-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic IUPAC name, belongs to the class of catechol derivatives, which are known for their versatile biological activities. The presence of both hydroxy and aminoethyl functional groups in its structure makes it a promising candidate for drug development, particularly in the realm of adrenergic receptor modulation.

In recent years, the scientific community has shown growing interest in catechol-based compounds due to their potential applications in treating cardiovascular and respiratory conditions. Searches for terms like "catechol derivatives in medicine" or "adrenergic agonists structure-activity relationship" have surged, reflecting the demand for deeper insights into such molecules. The compound 7683-59-2 is often studied alongside related substances like isoproterenol, owing to structural similarities that hint at shared pharmacological properties.

The synthesis of 4-{1-hydroxy-2-(propan-2-yl)aminoethyl}benzene-1,2-diol typically involves multi-step organic reactions, including amine alkylation and hydroxylation of aromatic rings. Researchers emphasize the importance of stereoselective synthesis to ensure the desired enantiomeric purity, as this directly impacts the compound's efficacy in biological systems. Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing its purity and confirming structural integrity.

From a therapeutic perspective, this compound's mechanism of action is hypothesized to involve beta-adrenergic receptor activation, a topic frequently searched in conjunction with "bronchodilator development" and "heart failure treatment pathways". Its catechol moiety enables interactions with receptor sites, while the isopropylamino group enhances lipid solubility, potentially improving membrane permeability. Such properties align with current trends in precision medicine, where molecular tailoring optimizes drug delivery and reduces side effects.

Ongoing research explores the compound's stability under physiological conditions, addressing common search queries like "catechol degradation in vivo" and "improving drug metabolic stability". Innovations in prodrug formulations or nanocarrier systems may overcome challenges related to its oxidative susceptibility, a focus area in modern pharmaceutics. Additionally, computational studies using molecular docking tools investigate its binding affinity to target proteins, contributing to the broader field of computer-aided drug design (CADD).

Beyond biomedical applications, CAS 7683-59-2 serves as a reference standard in analytical chemistry, particularly for method validation in chromatographic assays. Laboratories frequently search for "HPLC methods for catecholamines" or "reference material purity standards", underscoring its role in quality control. Its well-defined structure also makes it valuable for teaching advanced concepts in medicinal chemistry courses.

Environmental and safety profiles of 4-{1-hydroxy-2-(propan-2-yl)aminoethyl}benzene-1,2-diol are rigorously evaluated, with data available on its biodegradability and ecotoxicological thresholds. These aspects resonate with trending searches around "green chemistry in API synthesis" and "sustainable pharmaceutical manufacturing". Regulatory compliance documentation, including REACH and ICH guidelines, provides frameworks for its safe handling in industrial settings.

Future directions for 7683-59-2 research may explore its derivatives for neuroprotective effects or anti-inflammatory activity, topics gaining traction in neurological disorder therapeutics. Collaborative efforts between academia and industry could accelerate its translation into clinical trials, especially as interest grows in repurposing existing compounds for new indications. The compound's journey from bench to bedside exemplifies the convergence of chemical innovation and translational research.